N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-cyclopentyl-4-[(4-propan-2-yloxyphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H31N3O2/c1-16(2)25-19-9-7-17(8-10-19)15-22-11-13-23(14-12-22)20(24)21-18-5-3-4-6-18/h7-10,16,18H,3-6,11-15H2,1-2H3,(H,21,24)
• InChI Key: YYNGBEGXYGMSAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC3CCCC3
• Molecular Formula: C20H31N3O2
• Molecular Weight: 345.5 g/mol

Description

N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide, also known as CPP-115, is a synthetic compound that belongs to the piperazine family. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase, which is responsible for the metabolism of GABA in the brain. This enzyme inhibition leads to an increase in the levels of GABA, which is an inhibitory neurotransmitter, in the brain. CPP-115 has been studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for the metabolism of GABA in the brain. This enzyme inhibition leads to an increase in the levels of GABA, which is an inhibitory neurotransmitter, in the brain. This increase in GABA levels leads to a reduction in neuronal excitability, which can help to reduce seizures and anxiety.
Biochemical and physiological effects
N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been shown to have a number of biochemical and physiological effects. In animal models of epilepsy, N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been shown to reduce seizure activity by increasing GABA levels in the brain. In animal models of addiction, N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been shown to reduce drug-seeking behavior by decreasing the rewarding effects of drugs of abuse. In addition, N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide for lab experiments is that it is a potent and selective inhibitor of GABA aminotransferase, which makes it a useful tool for studying the role of GABA in the brain. However, one limitation of N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide is that it has poor solubility in water, which can make it difficult to administer in in vivo experiments.

Future Directions

There are a number of potential future directions for research on N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide. One area of research is the potential therapeutic applications of N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide in neurological disorders such as epilepsy, addiction, and anxiety. Another area of research is the development of new compounds that are more soluble and have improved pharmacokinetic properties. Additionally, there is potential for research on the mechanism of action of N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide and its effects on other neurotransmitter systems in the brain.

Scientific Research Applications

N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been studied extensively for its potential therapeutic applications in various neurological disorders. In preclinical studies, N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been shown to be effective in reducing seizures in animal models of epilepsy. N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has also been shown to be effective in reducing drug-seeking behavior in animal models of addiction. In addition, N-cyclopentyl-4-(4-isopropoxybenzyl)-1-piperazinecarboxamide has been shown to have anxiolytic effects in animal models of anxiety.